Cas no 126674-78-0 (2-Amino-3,5-difluorobenzoic acid)

2-Amino-3,5-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring an amino group at the 2-position and fluorine substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the amino and carboxylic acid functionalities allow for further derivatization. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic protocols.
2-Amino-3,5-difluorobenzoic acid structure
126674-78-0 structure
Product Name:2-Amino-3,5-difluorobenzoic acid
CAS No:126674-78-0
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD01569541
CID:820205
PubChem ID:14651973
Update Time:2025-05-20

2-Amino-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3,5-difluorobenzoic acid
    • 2-amino-3,5-difluoro-benzoic acid
    • CL8018
    • 3,5-Difluoroanthranilic acid
    • UKRORGSYN-BB BBV-237800
    • Benzoic acid, 2-amino-3,5-difluoro-
    • KSC915M9B
    • NORJRQVQTYNLAO-UHFFFAOYSA-N
    • RP23532
    • AB09248
    • SY030516
    • AB0030581
    • X2786
    • ST24027706
    • 2-amino-3,5-difluorobenzoic acid, AldrichCPR
    • J-
    • MDL: MFCD01569541
    • Inchi: 1S/C7H5F2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
    • InChI Key: NORJRQVQTYNLAO-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(C(=O)O)=C1N)F

Computed Properties

  • Exact Mass: 173.02900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 291.8±40.0 ºC (760 Torr),
  • Flash Point: 130.3±27.3 ºC,
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 1.82640

2-Amino-3,5-difluorobenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-Amino-3,5-difluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160246-10g
2-Amino-3,5-difluorobenzoic acid
126674-78-0 95+%
10g
$184 2021-06-16
Chemenu
CM160246-25g
2-Amino-3,5-difluorobenzoic acid
126674-78-0 95+%
25g
$337 2021-06-16
Fluorochem
077712-250mg
2-Amino-3,5-difluorobenzoic acid
126674-78-0 95%
250mg
£10.00 2022-03-01
Fluorochem
077712-1g
2-Amino-3,5-difluorobenzoic acid
126674-78-0 95%
1g
£21.00 2022-03-01
Fluorochem
077712-5g
2-Amino-3,5-difluorobenzoic acid
126674-78-0 95%
5g
£61.00 2022-03-01
TRC
A597143-10mg
2-amino-3,5-difluorobenzoic Acid
126674-78-0
10mg
$ 50.00 2022-06-08
TRC
A597143-50mg
2-amino-3,5-difluorobenzoic Acid
126674-78-0
50mg
$ 65.00 2022-06-08
TRC
A597143-100mg
2-amino-3,5-difluorobenzoic Acid
126674-78-0
100mg
$ 80.00 2022-06-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0265-5g
2-Amino-3,5-difluoro-benzoic acid
126674-78-0 97%
5g
644.51CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0265-25g
2-Amino-3,5-difluoro-benzoic acid
126674-78-0 97%
25g
2374.52CNY 2021-05-07

2-Amino-3,5-difluorobenzoic acid Production Method

Additional information on 2-Amino-3,5-difluorobenzoic acid

2-Amino-3,5-Difluorobenzoic Acid (CAS No. 126674-78-0): A Comprehensive Overview

2-Amino-3,5-difluorobenzoic acid, also known by its CAS registry number CAS No. 126674-78-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 2-position and two fluorine atoms at the 3 and 5 positions of a benzoic acid framework. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-amino-3,5-difluorobenzoic acid typically involves multi-step chemical reactions, often starting from fluorinated aromatic compounds. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity. These innovations highlight the ongoing efforts to enhance the scalability and sustainability of chemical manufacturing processes.

One of the most promising applications of 2-amino-3,5-difluorobenzoic acid lies in its potential as a building block for drug development. The compound's structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, making them attractive candidates for therapeutic interventions. Additionally, the compound's ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, further underscoring its versatility in medicinal chemistry.

In the realm of materials science, 2-amino-3,5-difluorobenzoic acid has been investigated for its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and stability under various environmental conditions. Such findings contribute to the growing body of knowledge on functional materials design.

The physical properties of CAS No. 126674-78-0 are also worth noting. It exists as a crystalline solid with a melting point around 190°C and is sparingly soluble in water but dissolves readily in polar organic solvents such as dimethylformamide (DMF) and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which can be attributed to the conjugated π-system within its structure. These characteristics make it suitable for use in spectroscopic studies and as a component in optical materials.

From an environmental perspective, understanding the fate and transport of 2-amino-3,5-difluorobenzoic acid is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts. Furthermore, investigations into its bioaccumulation potential have provided insights into its mobility within aquatic systems, aiding regulatory agencies in formulating appropriate safety guidelines.

In conclusion, 2-amino-3,5-difluorobenzoic acid (CAS No. 126674-78-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, from drug discovery to materials engineering. As advancements in synthetic techniques and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial practices.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk